Cas no 2639466-09-2 (tert-butyl (2E)-4-(methylamino)but-2-enoate)
tert-butyl (2E)-4-(methylamino)but-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2639466-09-2
- tert-butyl (2E)-4-(methylamino)but-2-enoate
- EN300-27784253
-
- Inchi: 1S/C9H17NO2/c1-9(2,3)12-8(11)6-5-7-10-4/h5-6,10H,7H2,1-4H3/b6-5+
- InChI Key: BGYALDWYOHSWER-AATRIKPKSA-N
- SMILES: O(C(/C=C/CNC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 38.3Ų
tert-butyl (2E)-4-(methylamino)but-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27784253-1g |
tert-butyl (2E)-4-(methylamino)but-2-enoate |
2639466-09-2 | 1g |
$1129.0 | 2023-09-09 | ||
| Enamine | EN300-27784253-5g |
tert-butyl (2E)-4-(methylamino)but-2-enoate |
2639466-09-2 | 5g |
$3273.0 | 2023-09-09 | ||
| Enamine | EN300-27784253-10g |
tert-butyl (2E)-4-(methylamino)but-2-enoate |
2639466-09-2 | 10g |
$4852.0 | 2023-09-09 | ||
| Enamine | EN300-27784253-0.05g |
tert-butyl (2E)-4-(methylamino)but-2-enoate |
2639466-09-2 | 95.0% | 0.05g |
$948.0 | 2025-03-19 | |
| Enamine | EN300-27784253-0.1g |
tert-butyl (2E)-4-(methylamino)but-2-enoate |
2639466-09-2 | 95.0% | 0.1g |
$993.0 | 2025-03-19 | |
| Enamine | EN300-27784253-0.25g |
tert-butyl (2E)-4-(methylamino)but-2-enoate |
2639466-09-2 | 95.0% | 0.25g |
$1038.0 | 2025-03-19 | |
| Enamine | EN300-27784253-0.5g |
tert-butyl (2E)-4-(methylamino)but-2-enoate |
2639466-09-2 | 95.0% | 0.5g |
$1084.0 | 2025-03-19 | |
| Enamine | EN300-27784253-1.0g |
tert-butyl (2E)-4-(methylamino)but-2-enoate |
2639466-09-2 | 95.0% | 1.0g |
$1129.0 | 2025-03-19 | |
| Enamine | EN300-27784253-2.5g |
tert-butyl (2E)-4-(methylamino)but-2-enoate |
2639466-09-2 | 95.0% | 2.5g |
$2211.0 | 2025-03-19 | |
| Enamine | EN300-27784253-5.0g |
tert-butyl (2E)-4-(methylamino)but-2-enoate |
2639466-09-2 | 95.0% | 5.0g |
$3273.0 | 2025-03-19 |
tert-butyl (2E)-4-(methylamino)but-2-enoate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on tert-butyl (2E)-4-(methylamino)but-2-enoate
Introduction to Tert-butyl (2E)-4-(methylamino)but-2-enoate (CAS No. 2639466-09-2)
Tert-butyl (2E)-4-(methylamino)but-2-enoate, with the chemical formula C9H15NO2, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2639466-09-2, belongs to a class of molecules that exhibit intriguing biological activities. The structure of this compound features a tert-butyl group, a (2E)-alkene moiety, and a methylamino substituent, which collectively contribute to its unique chemical and pharmacological properties.
The tert-butyl group, a tertiary alkyl group, enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially facilitating its absorption across biological membranes. This characteristic is particularly relevant in drug design, where membrane permeability is a critical factor for the efficacy of therapeutic agents. The (2E)-alkene moiety introduces a double bond that can participate in various chemical reactions, including Michael additions and Diels-Alder reactions, which are commonly exploited in synthetic organic chemistry.
The methylamino group, on the other hand, adds a basic nitrogen atom to the molecule. This nitrogen can form hydrogen bonds with polar groups in biological targets, enhancing the compound's binding affinity. Additionally, the presence of a methylamino group suggests potential for further functionalization, allowing chemists to modify the molecule's properties for specific applications.
In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. For instance, research has shown that compounds containing both alkene and amino functional groups can exhibit significant activity against various biological targets. One notable area of investigation has been their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By inhibiting specific kinases, these compounds could potentially disrupt aberrant signaling pathways and restore normal cellular function.
Recent studies have also highlighted the importance of tert-butyl groups in enhancing the metabolic stability of drug candidates. The tert-butyl group can protect sensitive functional groups from degradation by metabolic enzymes, thereby increasing the compound's half-life in vivo. This property is particularly valuable in drug development, where long-lasting therapeutic effects are often desired.
The synthesis of tert-butyl (2E)-4-(methylamino)but-2-enoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate acyclic precursors followed by reduction and functionalization steps. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce specific functional groups with high precision.
The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have shown that it can interact with several protein targets, including enzymes and receptors involved in inflammation and cell proliferation. These interactions suggest that tert-butyl (2E)-4-(methylamino)but-2-enoate may have therapeutic potential in conditions such as autoimmune disorders and certain types of cancer.
One particularly intriguing finding is its interaction with cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are lipid compounds that mediate inflammation and pain. By inhibiting COX enzymes, this compound could potentially reduce inflammation and alleviate associated symptoms. However, further research is needed to fully understand its mechanism of action and to determine whether it exhibits selectivity over other COX isoforms.
The structural features of tert-butyl (2E)-4-(methylamino)but-2-enoate also make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. The presence of multiple reactive sites allows for diverse chemical modifications, enabling the creation of derivatives with enhanced potency or selectivity. For example, replacing the methylamino group with other nitrogen-containing heterocycles could lead to compounds with different pharmacological profiles while maintaining core structural elements that contribute to biological activity.
In conclusion, tert-butyl (2E)-4-(methylamino)but-2-enoate (CAS No. 2639466-09-2) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising a tert-butyl group, a (2E)-alkene moiety, and a methylamino substituent—contribute to its interesting chemical properties and biological activities. Ongoing research aims to fully elucidate its pharmacological mechanisms and explore its therapeutic applications in various diseases.
2639466-09-2 (tert-butyl (2E)-4-(methylamino)but-2-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)